Cas no 1592633-45-8 (2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol)

• Product Name: 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol
• CAS No: 1592633-45-8
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5691909
• PubChem ID: 114476461
• Update Time: 2025-10-19

2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626235
• 1592633-45-8
• 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol
• Cyclohexanol, 2-(3-methyl-3-buten-1-yl)-

• Inchi： 1S/C11H20O/c1-9(2)7-8-10-5-3-4-6-11(10)12/h10-12H,1,3-8H2,2H3
• InChI Key： FYLAEGWHVSJYQA-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CCC(=C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol

Professional Introduction to 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol (CAS No. 1592633-45-8)

2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1592633-45-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane ring substituted with an allyl group and a methyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both a double bond and a hydroxyl group makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural framework of 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol consists of a cyclohexane core linked to a 3-methylbut-3-enyl side chain, which introduces both steric and electronic influences into the molecule. The hydroxyl group at the 1-position of the cyclohexane ring further enhances its reactivity, making it a valuable precursor for various chemical transformations. These characteristics have positioned this compound as a subject of interest in medicinal chemistry, where its potential applications are being explored through rigorous research and development.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that exhibit both lipophilicity and functional diversity. 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol fits well within this category, as its structure allows for easy modifications that can fine-tune its pharmacokinetic properties. For instance, the double bond in the side chain can be engaged in Diels-Alder reactions or other cycloadditions, enabling the synthesis of more complex scaffolds. Similarly, the hydroxyl group can be oxidized to an aldehyde or carboxylic acid, or reduced to an alcohol under different conditions, providing multiple pathways for functionalization.

One of the most compelling aspects of 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol is its potential as a building block for drug discovery. The cyclohexane ring is a common motif in many biologically active compounds, often contributing to their binding affinity and metabolic stability. The allyl group, on the other hand, can serve as a handle for further derivatization, allowing chemists to introduce additional functional groups or linkages as needed. This flexibility makes it an attractive candidate for designing molecules with specific therapeutic profiles.

Recent studies have begun to explore the biological activity of derivatives of 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol. For example, researchers have synthesized several analogs and evaluated their interactions with various biological targets. Some preliminary findings suggest that certain derivatives may exhibit anti-inflammatory or analgesic properties, making them promising candidates for further investigation in preclinical models. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature could make it useful in drug delivery systems designed to enhance bioavailability.

The synthesis of 2-(3-Methylbut-3-en-1-yl)cyclohexan-1-ol itself is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition metal-catalyzed reactions have been particularly useful in constructing the complex framework of this molecule with high precision. These advancements not only facilitate research but also make it more feasible to explore larger libraries of derivatives for drug discovery purposes.

The role of computational chemistry in understanding the properties of 2-(3-Methylbut-3-en-1-y)cyclohexan-l-lol cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions can guide experimental design and help identify promising derivatives before they are synthesized. As computational power continues to grow, the ability to model complex molecules like this one with increasing accuracy will only enhance its utility in pharmaceutical research.

In conclusion,2-(3-Methylbut-l-en-l)-yIcycIohexan-I-lol (CAS No.l 1592633-S5-S) represents a fascinating compound with significant potential in organic chemistry and pharmaceutical development Its structural features make it amenable to diverse synthetic transformations while its biological activity remains an area ripe for exploration As research continues to uncover new applications for this molecule it is likely that we will see further advancements in both its synthesis and its use as a tool for drug discovery